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Abstract
Choline lactate, an ionic liquid comprised of a choline cation and a lactate anion, is emerging

as a significant compound in various scientific and industrial fields. Its unique properties,

including biodegradability, low toxicity, and high thermal stability, position it as a "green" solvent

and a versatile biochemical. This guide provides an in-depth analysis of choline lactate's

molecular characteristics, synthesis protocols, and its burgeoning applications in drug

development, biotechnology, and material science. Detailed experimental methodologies and

an exploration of its role in key biological signaling pathways are presented to facilitate its

adoption and further research.

Molecular and Physicochemical Properties
Choline lactate is formed by the ionic association of the quaternary ammonium cation, choline,

and the organic anion, lactate. Choline is an essential nutrient and a precursor to the

neurotransmitter acetylcholine, while lactic acid is a key intermediate in glycolysis.[1] This

combination results in a compound with unique solvent properties and biological relevance.
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Chemical Identity and Structure
The fundamental properties of choline lactate are summarized in the table below.

Property Value Citation

IUPAC Name

2-

hydroxyethyl(trimethyl)azanium

;2-hydroxypropanoate

[1]

CAS Number 99150-55-7 [1]

Molecular Formula C₈H₁₉NO₄ [1][2][3]

Molecular Weight 193.24 g/mol [1][2][4]

InChI Key
MIFGTXFTLQVWJW-

UHFFFAOYSA-M
[1]

Synthesis of Choline Lactate
Choline lactate can be synthesized through several methods, primarily direct acid-base

neutralization or by forming a Natural Deep Eutectic Solvent (NADES).

Experimental Protocol 1: Synthesis via Neutralization
This method involves the direct reaction of a choline base with lactic acid.

Materials:

Aqueous solution of choline base (e.g., Choline Hydroxide, 46% in water)

Lactic acid (e.g., 90%)

Deionized water

Round-bottom flask

Magnetic stirrer and stir bar
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pH meter or indicator strips

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, place a measured amount of aqueous choline

hydroxide solution.

Acid Addition: Begin stirring the choline solution. Slowly add lactic acid in a 1:1 molar ratio.

The reaction is exothermic; addition should be controlled to manage the temperature.

Neutralization: Monitor the pH of the solution. Continue adding lactic acid dropwise until the

solution reaches a neutral pH (~7.0).

Water Removal: Once neutralized, the resulting aqueous solution of choline lactate can be

concentrated by removing water under reduced pressure using a rotary evaporator. The

temperature should be maintained below 80°C to prevent degradation.[5]

Final Product: The final product is a viscous, clear liquid. Purity can be confirmed using ¹H

NMR spectroscopy by verifying the 3:1 signal ratio between the choline methyl protons and

the lactate methyl protons.[5]
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Caption: Synthesis of Choline Lactate via Neutralization Reaction.
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Experimental Protocol 2: Preparation as a Natural Deep
Eutectic Solvent (NADES)
Choline lactate is often utilized as a component of a NADES, typically formed by complexing

choline chloride with lactic acid. This mixture has a significantly lower melting point than its

individual components.[6]

Materials:

Choline chloride (HBA - Hydrogen Bond Acceptor), dried under vacuum

Lactic acid (HBD - Hydrogen Bond Donor)

Sealed glass bottle or vial

Heating plate with magnetic stirring capabilities

Analytical balance

Procedure:

Weighing Components: Weigh choline chloride and lactic acid in the desired molar ratio. A

common and effective ratio for extraction purposes is 1:2 (Choline Chloride:Lactic Acid).[4][7]

Mixing: Transfer the weighed components into a sealed glass bottle containing a magnetic

stir bar.

Heating and Stirring: Place the bottle on a heating plate and set the temperature to between

60°C and 80°C.[8][9]

Formation of NADES: Stir the mixture gently. Over a period of 10-30 minutes, the solid

mixture will transform into a clear, homogenous, viscous liquid as the eutectic mixture forms.

[8]

Cooling and Storage: Once a homogenous liquid is formed, remove the bottle from the heat

and allow it to cool to room temperature. Store in an airtight, sealed container to prevent

moisture absorption, as the solvent is hygroscopic.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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